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Compound of Interest

Compound Name: YM-244769 dihydrochloride

Cat. No.: B2667115

YM-244769 Dihydrochloride Technical Support
Center

This technical support center provides detailed guidance for researchers, scientists, and drug
development professionals on the preparation and handling of YM-244769 dihydrochloride
stock solutions.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for dissolving YM-244769 dihydrochloride?

The highly recommended solvent for preparing a stock solution of YM-244769
dihydrochloride is Dimethyl Sulfoxide (DMSO).[1] It is highly soluble in DMSO.[1] There is
limited information regarding its solubility in aqueous buffers or ethanol.[1]

Q2: How should I store the solid form and stock solutions of YM-244769 dihydrochloride?

For long-term storage, the solid powder form of YM-244769 dihydrochloride should be kept in
a tightly sealed container and can be stored for up to 3 years at -20°C or 2 years at 4°C.[2]
Stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and can be
stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1][2][3] Always protect the
solutions from moisture.[1][2]

Q3: What is the molecular weight of YM-244769 dihydrochloride?
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The molecular weight of YM-244769 dihydrochloride is approximately 516.39 g/mol , though

batch-specific molecular weights may vary slightly.[2][4]

Troubleshooting Guide

Issue

Possible Cause

Recommended Solution

Difficulty Dissolving Powder

The compound may require

assistance to fully dissolve.

Gentle warming and/or brief
sonication can aid in complete
dissolution. Ensure you are
using anhydrous (dry) DMSO,
as absorbed water can reduce
solubility.[1][2][4]

Precipitation in Stock Solution

During Storage

Improper storage temperature

or prolonged storage.

Ensure the stock solution is
stored at the recommended
temperatures (-20°C for short-
term, -80°C for long-term) and
used within the specified

timeframe.[1][2]

Inconsistent Experimental

Results

Degradation of the compound
due to repeated freeze-thaw

cycles.

Aliquot the stock solution into
single-use volumes
immediately after preparation
to minimize the number of
times the main stock is
thawed.[1][2][4]

Precipitation When Diluting

into Aqueous Buffer

YM-244769 dihydrochloride

has low aqueous solubility.

Consider using a surfactant or
co-solvent in your aqueous
buffer. It is also advisable to
test different dilution factors.
For cell-based assays, ensure
the final DMSO concentration
is low (typically <0.1%) and

compatible with your cells.[4]

Data Presentation
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Solubility Data

Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)
Some sources
indicate solubility up
to 120 mg/mL, which
DMSO 51.64 100 may require
sonication. Use fresh,
anhydrous DMSO for
best results.[4]
Storage Conditions and Stability
Storage .
Form Duration Notes
Temperature
Keep sealed and dry.
Powder -20°C 3 years
[2]
Keep sealed and dry.
4°C 2 years P i
[2]
Stock Solution in Sealed, away from
-80°C 6 months ]
DMSO moisture.[1][2][3]
Sealed, away from
-20°C 1 month

moisture.[1][2][3]

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution in DMSO

Materials:

e YM-244769 dihydrochloride powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated scale

Procedure:

Equilibration: Allow the vial of YM-244769 dihydrochloride powder to reach room
temperature before opening to prevent condensation.[4]

o Weighing: Carefully weigh out the desired amount of the compound. For 1 mL of a 10 mM
stock solution, you will need 5.16 mg (calculation based on a molecular weight of 516.39
g/mol ).[4]

 Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For a 10 mM
solution, if you weighed 5.16 mg, add 1 mL of DMSO.[4]

e Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If necessary,
gentle warming or brief sonication can be used to ensure the solution is clear.[2][4]

 Aliquoting: To prevent degradation from multiple freeze-thaw cycles, divide the stock solution
into smaller, single-use aliquots in sterile microcentrifuge tubes.[2][4]

» Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]

[2][3]

Mandatory Visualizations
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Caption: Workflow for preparing YM-244769 dihydrochloride stock solution.
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Caption: Inhibition of reverse mode Na+/Ca2+ exchange by YM-244769.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [How to prepare YM-244769 dihydrochloride stock
solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2667115#how-to-prepare-ym-244769-
dihydrochloride-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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